Cas no 126882-76-6 (3-Henicosyl-5-methoxyphenol)

• Product Name: 3-Henicosyl-5-methoxyphenol
• CAS No: 126882-76-6
• MF: C₂₈H₅₀O₂
• MW: 418.695409297943
• CID: 98063
• PubChem ID: 15071191
• Update Time: 2025-04-18

3-Henicosyl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Henicosyl-5-methoxyphenol
• 3-Methoxy-5-heneicosylphenol
• Phenol,3-heneicosyl-5-methoxy-
• 3H-cyclopent<e>azulene
• 5-Heneicosylresorcinol 3-O-methyl ether
• [ "5-Heneicosylresorcinol 3-O-methyl ether" ]
• 3-Methoxy-5-heneicosylphel
• FS-10281
• AKOS015909718
• 126882-76-6
• Phenol, 3-heneicosyl-5-methoxy-

• Inchi： 1S/C28H50O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26-23-27(29)25-28(24-26)30-2/h23-25,29H,3-22H2,1-2H3
• InChI Key： AOJHEUTVUIWPNX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1)CCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 418.38100
• Monoisotopic Mass: 418.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 532.8±30.0 °C at 760 mmHg
• Flash Point: 170.7±9.5 °C
• PSA: 29.46000
• LogP: 9.37510
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Henicosyl-5-methoxyphenol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether